5-Bromo-4-methyl-N-(3-methylphenyl)-2-pyridinamine

• IUPAC Name: 5-bromo-4-methyl-N-(3-methylphenyl)pyridin-2-amine
• InChI: InChI=1S/C13H13BrN2/c1-9-4-3-5-11(6-9)16-13-7-10(2)12(14)8-15-13/h3-8H,1-2H3,(H,15,16)
• InChI Key: VWWROMPVXNQHDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC2=NC=C(C(=C2)C)Br
• Molecular Formula: C13H13BrN2
• Molecular Weight: 277.16 g/mol
• CAS No.: 1220036-88-3

Description

5-Bromo-4-methyl-N-(3-methylphenyl)-2-pyridinamine is a useful research compound. Its molecular formula is C13H13BrN2 and its molecular weight is 277.16 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• A concise and highly efficient approach was developed for the synthesis of key pyrimidine precursors used in the synthesis of rosuvastatin, demonstrating the utility of bromination and functional group transformations in synthetic chemistry (Šterk et al., 2012).
• Research on the synthesis of 5-substituted-2,4-diaminopyrimidines revealed their potential as antiviral agents, highlighting the importance of structural modification for enhancing biological activity (Hocková et al., 2003).
• Studies on the synthesis of 5-(4-bromophenyl) - 4, 6- dichloropyrimidine emphasized the role of pyrimidine compounds as intermediates in pharmaceutical and chemical fields, showcasing diverse applications of brominated compounds (Hou et al., 2016).

Biological Activity and Applications

• An investigation into the antibacterial activity of nickel(II) complexes with acylhydrazone derivatives, including those with bromine substituents, provided insights into the potential antimicrobial properties of these complexes (Yu-jie, 2011).
• The synthesis of novel pyridine-based derivatives via Suzuki cross-coupling reaction demonstrated the application of palladium-catalyzed reactions in creating compounds with potential biological activities, including anti-thrombolytic and biofilm inhibition properties (Ahmad et al., 2017).